Cas no 1248914-26-2 (methyl 3-{(tert-butoxy)carbonyl(methyl)amino}-2-methylpropanoate)
Methyl 3-{(tert-butoxy)carbonyl(methyl)amino}-2-methylpropanoate is a tert-butoxycarbonyl (Boc)-protected amino acid ester, serving as a versatile intermediate in organic synthesis and peptide chemistry. The Boc group provides selective protection for the amine functionality, enabling controlled deprotection under mild acidic conditions. The methyl ester moiety enhances solubility and reactivity in subsequent transformations, such as amidation or reduction. Its structural features, including the α-methyl substitution, contribute to steric control in stereoselective reactions. This compound is particularly valuable in the synthesis of modified peptides and bioactive molecules, where precise functional group manipulation is required. Its stability and compatibility with common reagents make it a practical choice for multistep synthetic routes.
1248914-26-2 structure
Product Name:methyl 3-{(tert-butoxy)carbonyl(methyl)amino}-2-methylpropanoate
CAS No:1248914-26-2
MF:C11H21NO4
MW:231.28874373436
CID:4580995
PubChem ID:61598767
Update Time:2025-10-19
methyl 3-{(tert-butoxy)carbonyl(methyl)amino}-2-methylpropanoate Chemical and Physical Properties
Names and Identifiers
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- Propanoic acid, 3-[[(1,1-dimethylethoxy)carbonyl]methylamino]-2-methyl-, methyl ester
- methyl 3-((tert-butoxycarbonyl)(methyl)amino)-2-methylpropanoate
- methyl 3-{[(tert-butoxy)carbonyl](methyl)amino}-2-methylpropanoate
- methyl 3-{(tert-butoxy)carbonyl(methyl)amino}-2-methylpropanoate
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- Inchi： 1S/C11H21NO4/c1-8(9(13)15-6)7-12(5)10(14)16-11(2,3)4/h8H,7H2,1-6H3
- InChI Key： UTZHJRIZVJUPBJ-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C(C)CN(C(OC(C)(C)C)=O)C
methyl 3-{(tert-butoxy)carbonyl(methyl)amino}-2-methylpropanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-134265-0.05g |
methyl 3-{[(tert-butoxy)carbonyl](methyl)amino}-2-methylpropanoate |
1248914-26-2 | 95% | 0.05g |
$179.0 | 2023-11-13 | |
| Enamine | EN300-134265-0.1g |
methyl 3-{[(tert-butoxy)carbonyl](methyl)amino}-2-methylpropanoate |
1248914-26-2 | 95% | 0.1g |
$268.0 | 2023-11-13 | |
| Enamine | EN300-134265-0.25g |
methyl 3-{[(tert-butoxy)carbonyl](methyl)amino}-2-methylpropanoate |
1248914-26-2 | 95% | 0.25g |
$383.0 | 2023-11-13 | |
| Enamine | EN300-134265-0.5g |
methyl 3-{[(tert-butoxy)carbonyl](methyl)amino}-2-methylpropanoate |
1248914-26-2 | 95% | 0.5g |
$601.0 | 2023-11-13 | |
| Enamine | EN300-134265-1.0g |
methyl 3-{[(tert-butoxy)carbonyl](methyl)amino}-2-methylpropanoate |
1248914-26-2 | 95% | 1g |
$770.0 | 2023-06-08 | |
| Enamine | EN300-134265-2.5g |
methyl 3-{[(tert-butoxy)carbonyl](methyl)amino}-2-methylpropanoate |
1248914-26-2 | 95% | 2.5g |
$1509.0 | 2023-11-13 | |
| Enamine | EN300-134265-5.0g |
methyl 3-{[(tert-butoxy)carbonyl](methyl)amino}-2-methylpropanoate |
1248914-26-2 | 95% | 5g |
$2235.0 | 2023-06-08 | |
| Enamine | EN300-134265-10.0g |
methyl 3-{[(tert-butoxy)carbonyl](methyl)amino}-2-methylpropanoate |
1248914-26-2 | 95% | 10g |
$3315.0 | 2023-06-08 | |
| Enamine | EN300-134265-1g |
methyl 3-{[(tert-butoxy)carbonyl](methyl)amino}-2-methylpropanoate |
1248914-26-2 | 95% | 1g |
$770.0 | 2023-11-13 | |
| Enamine | EN300-134265-5g |
methyl 3-{[(tert-butoxy)carbonyl](methyl)amino}-2-methylpropanoate |
1248914-26-2 | 95% | 5g |
$2235.0 | 2023-11-13 |
methyl 3-{(tert-butoxy)carbonyl(methyl)amino}-2-methylpropanoate Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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